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Compound of Interest

Compound Name: Thiocillin |

Cat. No.: B8088759

Thiocillin I is a potent thiopeptide antibiotic with significant activity against Gram-positive
bacteria.[1][2] As a member of the ribosomally synthesized and post-translationally modified
peptide (RiPP) family of natural products, its complex structure and unique mechanism of
action make it a subject of interest for drug development and antimicrobial research.[3][4] This
document provides a detailed technical guide on the chemical properties, synthesis, and
biological activity of Thiocillin 1.

Core Chemical and Physical Properties

The fundamental chemical identifiers and properties of Thiocillin | are summarized below.

Property Value Source
Chemical Formula C48H49N13010S6 [5]
Molecular Weight 1160.4 g/mol

CAS Number 59979-01-0

Appearance Solid

Solubilities Soluble in DMF, DMSO,

Ethanol, Methanol

Biosynthesis and Mechanism of Action
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Thiocillin I's biosynthesis is a remarkable example of natural product chemistry, involving
extensive post-translational modifications of a precursor peptide. The mechanism by which it
exerts its antibiotic effect is targeted and specific, primarily inhibiting bacterial protein synthesis.

Biosynthetic Pathway of Thiocillin |

The production of Thiocillin | begins with the ribosomal synthesis of a 52-residue precursor
peptide. The C-terminal 14 residues of this peptide then undergo an extensive series of 13
post-translational modifications to yield the final, biologically active antibiotic. This makes
Thiocillin 1 one of the most heavily modified peptides known. The biosynthetic gene cluster
responsible for these modifications includes genes with homology to those involved in the
synthesis of other complex natural products like lantibiotics and microcin B17.
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Ribosomal Synthesis

Bacterial Ribosome

translation
Grecursor Peptide (52 aaD

13 Modifications
e.g., thiazole formation, dehydratiop)

Modification Enzymes

Processing & Cyclization

Mature Thiocillin |

Post-Translational Modification Cascade

High-level overview of Thiocillin | biosynthesis.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8088759?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Thiocillin |

Binds to L11 region

/

!
I’I nteraction Dysregu

!
|

inding Perturbed

Ribosomal Complex

Bacterial 70S éﬁ{)osome

ated

INHIBITION

locks Translocation

Protein Synthesis

Mechanism of protein synthesis inhibition by Thiocillin 1.
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Synthesis of Synthesis of
Pyridine-Thiazole Core ‘Western' Sidechain Fragment

Fragment Coupling

Linear Peptide Precursor

Macrocyclization

Protected Macrocycle

Global Deprotection

Generalized workflow for the total chemical synthesis of Thiocillin I.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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